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Compound of Interest

Compound Name: 4-Fluoro-5-methoxy-2-nitroaniline

Cat. No.: B596988

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This technical guide provides an in-depth overview of the physical and chemical
properties of 4-Fluoro-2-methoxy-5-nitroaniline (CAS RN: 1075705-01-9). It is important to note
that the requested compound, 4-Fluoro-5-methoxy-2-nitroaniline, is an isomer for which
publicly available scientific data is scarce. Due to the high potential for nomenclature confusion
between these isomers, this document focuses on the well-characterized 4-Fluoro-2-methoxy-
5-nitroaniline.

Core Physical and Chemical Properties

4-Fluoro-2-methoxy-5-nitroaniline is a solid organic compound that serves as a key
intermediate in the synthesis of various active pharmaceutical ingredients, notably the
anticancer drug Mereletinib.[1][2] Its molecular structure consists of a benzene ring substituted
with a fluorine atom, a methoxy group, a nitro group, and an aniline functional group.[1]

Data Presentation

The following table summarizes the key physical and chemical properties of 4-Fluoro-2-
methoxy-5-nitroaniline.
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Property Value Source(s)
Molecular Formula C7H7FN203 [1103114]
Molecular Weight 186.14 g/mol [L][3][5]16][7]
Light yellow to brown powder
Appearance
or crystals
Melting Point 128-132 °C

Boiling Point (Predicted)

354.8 +37.0 °C

[8]

Density (Predicted)

1.412 + 0.06 g/cm?3

[8]

Sparingly soluble in water;

Solubility soluble in organic solvents like  [1]
ethanol and acetone.[1]
Purity Typically =297% [3]

CAS Registry Number

1075705-01-9

[3]19]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of this specific

compound are not extensively published. However, standard laboratory procedures for

determining the melting point and solubility of organic compounds are applicable.

Melting Point Determination (Capillary Method)

The melting point of a solid organic compound can be determined with a melting point

apparatus using the capillary method.[10][11]

Methodology:

o Sample Preparation: A small amount of the dry, finely powdered 4-Fluoro-2-methoxy-5-

nitroaniline is packed into a capillary tube to a height of 2-3 mm.[12] The tube is sealed at

one end.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.chemicalbook.com/article/4-fluoro-2-methoxy-5-nitroaniline-properties-applications-and-safety.htm
https://www.chemscene.com/product/1075705-01-9.html
https://zhishangbio.com/product/4-fluoro-2-methoxy-5-nitroaniline-cas-1075705-01-9/
https://www.chemicalbook.com/article/4-fluoro-2-methoxy-5-nitroaniline-properties-applications-and-safety.htm
https://www.chemscene.com/product/1075705-01-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-methoxy-5-nitroaniline
https://www.targetmol.com/compound/4-fluoro-2-methoxy-5-nitroaniline
https://www.medchemexpress.com/4-fluoro-2-methoxy-5-nitroaniline.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB82670450_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82670450_EN.htm
https://www.chemicalbook.com/article/4-fluoro-2-methoxy-5-nitroaniline-properties-applications-and-safety.htm
https://www.chemicalbook.com/article/4-fluoro-2-methoxy-5-nitroaniline-properties-applications-and-safety.htm
https://www.chemscene.com/product/1075705-01-9.html
https://www.chemscene.com/product/1075705-01-9.html
https://synquestlabs.com/ProductV2/ProductDetail/71672
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.westlab.com/blog/measuring-melting-point
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure
thermal equilibrium.[12]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a
transparent liquid is recorded as the end of the melting range.[12] For a pure compound, this
range is typically narrow.[10]

Solubility Determination

The solubility of 4-Fluoro-2-methoxy-5-nitroaniline in various solvents can be qualitatively
determined through systematic testing.[13][14]

Methodology:

Initial Solvent Testing (Water): To a test tube containing approximately 0.1 g of the
compound, 3 mL of water is added in portions with vigorous shaking.[13] Observe if the solid
dissolves.

Organic Solvent Testing: If the compound is insoluble in water, its solubility is tested in
various organic solvents (e.g., ethanol, acetone, diethyl ether) using the same procedure.[1]
[13]

Aqueous Acid/Base Testing: To determine the presence of acidic or basic functional groups,
solubility in 5% aqueous solutions of NaOH, NaHCOs, and HCl is tested for water-insoluble
compounds.[14][15]

Observation: The compound is classified as soluble if it completely dissolves in the solvent.

Synthesis Protocol

Several methods for the synthesis of 4-Fluoro-2-methoxy-5-nitroaniline have been reported. A
common approach involves the nitration of 4-fluoro-2-methoxyaniline.[2][16][17][18]
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Methodology:

Reaction Setup: 4-Fluoro-2-methoxyaniline (20g) is dissolved in concentrated sulfuric acid at
-15°C in a reaction vessel.[16]

 Nitration: A solution of potassium nitrate (5.919g) in concentrated sulfuric acid is slowly added
to the reaction mixture while maintaining the temperature at -15°C. The mixture is stirred for
2 hours at this temperature.[16]

o Workup: The reaction mixture is then poured into ice water, and the pH is adjusted to 8.0-9.0
with NaOH.[16]

« |solation: The resulting precipitate is collected by filtration to yield 4-Fluoro-2-methoxy-5-
nitroaniline as a yellow solid.[16]

Mandatory Visualizations
Role in Pharmaceutical Synthesis

4-Fluoro-2-methoxy-5-nitroaniline is a crucial building block in the synthesis of Mereletinib, an
EGFR kinase inhibitor for cancer treatment.[1] The following diagram illustrates this synthetic
pathway.
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4-Fluoro-2-methoxy-5-nitroaniline

Step 1

Series of Chemical Reactions
(Functional Group Modification)

Key Intermediate Scaffold

Further Chemical Transformations

Mereletinib
(Anticancer Drug)

Synthetic Pathway of Mereletinib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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